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This document provides detailed application notes and protocols for the solid-phase extraction
(SPE) of torasemide from biological matrices, primarily human plasma and urine. The
methodologies outlined are based on established laboratory practices and scientific literature,
offering robust procedures for sample clean-up and concentration prior to downstream
analysis, such as high-performance liquid chromatography (HPLC) or liquid chromatography-
mass spectrometry (LC-MS).

Introduction

Torasemide is a potent loop diuretic used in the management of edema associated with
conditions like congestive heart failure, renal disease, and hepatic cirrhosis. Accurate
guantification of torasemide and its metabolites in biological fluids is crucial for
pharmacokinetic, bioequivalence, and toxicological studies. Solid-phase extraction is a widely
adopted technique for this purpose due to its efficiency in removing endogenous interferences
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and concentrating the analyte of interest, leading to improved assay sensi
This document details two common SPE methodologies utilizing C18 and

Quantitative Data Summary

The following tables summarize the quantitative data from various studies
extraction of torasemide from human plasma and urine.

Table 1: SPE Performance Data for Torasemide in Human Plasma

tivity and accuracy.
Oasis HLB sorbents.

on the solid-phase

Linearity .
SPE < Recovery Matrix LOD LOQ
ange
Sorbent < (%) Effect (%) (ng/mL) (ng/mL)
(ng/mL)
C18 100 - 4000[1] >82[1] Not Reported  50[1] 100[1]
N 91.9 - N
C18 Not Specified Not Reported  10[2] Not Specified
118.0[2]
Cc2 20 - 1000][3] Not Reported  Not Reported < 20[3] 20[3]
Reversed- 84.20 - N
1 - 2500[4][5] Not Specified  0.5[6] 1[6]
Phase 86.47[4][5]
10 ng/mL -
N Upper Limit
Not Specified Not 94.3[7] Not Reported  Not Reported  10[7]
0
Specified[7]

Table 2: SPE Performance Data for Torasemide in Human Urine

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/product/b1682434/docs?utm_src=pdf-body#solid-phase-extraction-of-torasemide-from-biological-matrices-application-notes-and-protocols
https://www.benchchem.com/product/b1682434/docs?utm_src=pdf-body#solid-phase-extraction-of-torasemide-from-biological-matrices-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC2792562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2792562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2792562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2792562/
https://www.researchgate.net/publication/301495005_Quantitative_Analysis_of_Torsemide_in_human_plasma_by_High_Performance_Liquid_Chromatography_with_ultraviolet_detection
https://www.researchgate.net/publication/301495005_Quantitative_Analysis_of_Torsemide_in_human_plasma_by_High_Performance_Liquid_Chromatography_with_ultraviolet_detection
https://www.mz-at.de/media/fileadmin/user_upload/Downloads/waters/Brochure_Catalogue_News/waters_catalogue-01_sample-preparation_spe_sample-preparation_brochure_2023-2024.pdf
https://www.mz-at.de/media/fileadmin/user_upload/Downloads/waters/Brochure_Catalogue_News/waters_catalogue-01_sample-preparation_spe_sample-preparation_brochure_2023-2024.pdf
https://www.mz-at.de/media/fileadmin/user_upload/Downloads/waters/Brochure_Catalogue_News/waters_catalogue-01_sample-preparation_spe_sample-preparation_brochure_2023-2024.pdf
https://www.researchgate.net/publication/284123915_Determination_of_torasemide_in_human_plasma_and_its_bioequivalence_study_by_high-performance_liquid_chromatography_with_electrospray_ionization_tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762444/
https://www.researchgate.net/publication/284123915_Determination_of_torasemide_in_human_plasma_and_its_bioequivalence_study_by_high-performance_liquid_chromatography_with_electrospray_ionization_tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762444/
https://www.waters.com/nextgen/us/en/library/application-notes/2014/simplified-solid-phase-extraction-spe-protocol-bioanalysis-oasis-hlb.html
https://www.waters.com/nextgen/us/en/library/application-notes/2014/simplified-solid-phase-extraction-spe-protocol-bioanalysis-oasis-hlb.html
https://pubmed.ncbi.nlm.nih.gov/2352168/
https://pubmed.ncbi.nlm.nih.gov/2352168/
https://pubmed.ncbi.nlm.nih.gov/2352168/
https://www.benchchem.com/product/b1682434/docs?utm_src=pdf-body#solid-phase-extraction-of-torasemide-from-biological-matrices-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Linearity

SPE = Recovery Matrix LOD LOQ
ange

Sorbent < (%) Effect (%) (ng/mL) (ng/mL)
(ng/mL)

Cc2 Not Specified  60[4] Not Reported  Not Reported  8[4]
20 ng/mL -

5 Upper Limit

Not Specified Not 77.5[7] Not Reported  Not Reported  20[7]
o
Specified[7]

Experimental Workflows

The following diagrams illustrate the general workflows for the solid-phase extraction of
torasemide using C18 and Oasis HLB cartridges.
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C18 Solid-Phase Extraction Workflow for Torasemide.
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Simplified Oasis HLB SPE Workflow for Torasemide.
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Experimental Protocols

The following are detailed protocols for the solid-phase extraction of torasemide from human
plasma and urine using C18 and Oasis HLB cartridges.

Protocol 1: Torasemide Extraction from Human Plasma
using C18 SPE

This protocol is a general procedure and may require optimization for specific laboratory
conditions and analytical instrumentation.

Materials:

e C18 SPE Cartridges (e.g., 100 mg, 1 mL)

e Human Plasma

» Torasemide standard

e Internal Standard (IS) solution (e.g., Tolbutamide)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

» Perchloric Acid

e Vacuum manifold or positive pressure processor

e Centrifuge

Evaporation system (e.g., nitrogen evaporator)

Procedure:
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Sample Pre-treatment: a. To 1.0 mL of human plasma in a centrifuge tube, add a known
amount of internal standard. b. Add 0.8 mL of 10% perchloric acid in methanol to precipitate
proteins.[1] c. Vortex the mixture for 30 seconds. d. Centrifuge at 10,500 x g for 10 minutes
to pellet the precipitated proteins.[1] e. Carefully collect the supernatant for SPE.

Solid-Phase Extraction (C18 Cartridge): a. Conditioning: Pass 1 mL of methanol through the
C18 cartridge. b. Equilibration: Pass 1 mL of water through the cartridge. Do not allow the
sorbent to dry. c. Loading: Load the pre-treated plasma supernatant onto the cartridge at a
slow, steady flow rate (e.g., 1-2 mL/min). d. Washing: Wash the cartridge with 1 mL of 5%
methanol in water to remove polar interferences. e. Drying: Dry the cartridge under vacuum
for 5-10 minutes to remove excess water. f. Elution: Elute torasemide and the internal
standard with 1 mL of methanol into a clean collection tube.

Eluate Processing: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at
approximately 40°C. b. Reconstitute the residue in a suitable volume (e.g., 100-200 pL) of
the mobile phase used for the analytical method. c. Vortex briefly and transfer to an
autosampler vial for analysis.

Protocol 2: Torasemide Extraction from Biological Fluids
using Oasis HLB SPE

This protocol outlines a simplified 3-step method suitable for the Oasis HLB sorbent, which is a

water-wettable polymer. A standard 5-step protocol can also be used.

Materials:

Oasis HLB SPE Cartridges (e.g., 30 mg, 1 mL)
Human Plasma or Urine

Torasemide standard

Internal Standard (IS) solution

Methanol (HPLC grade)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Phosphoric Acid (HzPOa4)

Vacuum manifold or positive pressure processor

Evaporation system
Procedure:

e Sample Pre-treatment: a. For plasma: To 200 pL of plasma, add a known amount of internal
standard. Dilute 1:1 with 4% aqueous phosphoric acid.[8] b. For urine: To 1.0 mL of urine,
add a known amount of internal standard. Acidify with 0.5 mL of 0.075M phosphoric acid.[4]

» Solid-Phase Extraction (Oasis HLB Cartridge - Simplified 3-Step Protocol): a. Loading:
Directly load the pre-treated sample onto the Oasis HLB cartridge. b. Washing: Wash the
cartridge with 1 mL of 5% methanol in water. c. Elution: Elute the analytes with 1 mL of
methanol or an appropriate mixture of acetonitrile and methanol (e.g., 90:10 ACN:MeOH).

Note: For the standard 5-step protocol, a conditioning step with 1 mL of methanol and an
equilibration step with 1 mL of water would be performed before loading the sample.

o Eluate Processing: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at
approximately 40°C. b. Reconstitute the residue in a suitable volume of the analytical mobile
phase. c. Vortex and transfer to an autosampler vial for analysis.

Concluding Remarks

The selection of the appropriate SPE sorbent and protocol depends on the specific
requirements of the assay, including the desired level of sample clean-up, sensitivity, and
throughput. The C18 sorbent provides a robust and widely used option for reversed-phase
extraction. The Oasis HLB sorbent offers the advantage of a simplified protocol due to its
water-wettable nature, which can significantly reduce sample processing time and solvent
consumption.[6][8] Both methods, when properly validated, can yield high recovery and
reproducible results for the determination of torasemide in biological matrices. It is
recommended that each laboratory validates the chosen method to ensure it meets the specific
performance criteria for their intended application.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005140en_511560420a/720005140en.pdf
https://www.researchgate.net/publication/284123915_Determination_of_torasemide_in_human_plasma_and_its_bioequivalence_study_by_high-performance_liquid_chromatography_with_electrospray_ionization_tandem_mass_spectrometry
https://www.waters.com/nextgen/us/en/library/application-notes/2014/simplified-solid-phase-extraction-spe-protocol-bioanalysis-oasis-hlb.html
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005140en_511560420a/720005140en.pdf
https://www.benchchem.com/product/b1682434/docs?utm_src=pdf-body#solid-phase-extraction-of-torasemide-from-biological-matrices-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its
Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

e 2.researchgate.net [researchgate.net]
¢ 3. mz-at.de [mz-at.de]
e 4. researchgate.net [researchgate.net]

¢ 5. Determination of torasemide in human plasma and its bioequivalence study by high-
performance liquid chromatography with electrospray ionization tandem mass spectrometry -
PMC [pmc.ncbi.nlm.nih.gov]

e 6. waters.com [waters.com]

e 7. Solid-phase extraction and liquid chromatography of torsemide and metabolites from
plasma and urine - PubMed [pubmed.ncbi.nim.nih.gov]

e 8.Icms.cz [Icms.cz]

¢ To cite this document: BenchChem. [Solid-Phase Extraction of Torasemide from Biological
Matrices: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1682434/docs#solid-phase-extraction-of-torasemide-
from-biological-matrices-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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